Cas no 120903-93-7 (Carbamothioic acid,ethyl-, S-heptyl ester (9CI))

• Product Name: Carbamothioic acid,ethyl-, S-heptyl ester (9CI)
• CAS No: 120903-93-7
• MF: C₁₀H₂₁NOS
• MW: 203.344841718674
• CID: 216603
• PubChem ID: 3037378
• Update Time: 2025-04-19

Carbamothioic acid,ethyl-, S-heptyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,ethyl-, S-heptyl ester (9CI)
• O-heptan-2-yl N-ethylcarbamothioate
• DTXSID90923597
• O-Heptan-2-yl hydrogen ethylcarbonimidothioate
• 120903-93-7

• Inchi： 1S/C10H21NOS/c1-4-6-7-8-9(3)12-10(13)11-5-2/h9H,4-8H2,1-3H3,(H,11,13)
• InChI Key： VZXDGWQRXRLWNV-UHFFFAOYSA-N
• SMILES： S=C(NCC)OC(C)CCCCC

Computed Properties

• Exact Mass: 203.13453
• Monoisotopic Mass: 203.134385
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4
• XLogP3: 3.7

Experimental Properties

• Density: 0.949
• Boiling Point: 248.9°Cat760mmHg
• Flash Point: 104.3°C
• Refractive Index: 1.481
• PSA: 21.26